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Compound of Interest

Compound Name: 1-Phenylethanol

Cat. No.: B042297

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of 1-
phenylethanol in various organic solvents. This information is critical for a wide range of
applications, including reaction chemistry, purification processes, and formulation development
in the pharmaceutical and chemical industries.

Core Data: Solubility of 1-Phenylethanol

While general literature states that 1-phenylethanol is soluble in most common organic
solvents, including alcohols and ethers, and miscible with ethanol, a comprehensive set of
guantitative data across a range of solvents and temperatures is not readily available in
published literature.[1][2] The following table summarizes the available qualitative and limited
guantitative solubility information. Further experimental investigation is recommended to
determine precise solubility curves for specific applications.

Solvent Temperature (°C) Solubility Source
Water 20 20 g/L ChemicalBook
Water 25 1.95 mg/mL PubChem
Ethanol Room Temperature Miscible PubChem
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Note: "Miscible" indicates that the substances are completely soluble in each other at all
proportions.

Experimental Protocol for Solubility Determination

A robust and widely used method for determining the solubility of a solid compound like 1-
phenylethanol (which is a solid at temperatures below its melting point of 20 °C) in an organic
solvent is the isothermal gravimetric method. This method involves preparing a saturated
solution at a constant temperature and then determining the concentration of the solute.

Materials and Equipment
e 1-Phenylethanol (high purity)

o Selected organic solvents (analytical grade)
o Jacketed glass vessel with a stirrer

e Thermostatic water bath

o Calibrated digital thermometer

e Analytical balance (accurate to £0.1 mg)

e Syringe with a filter (e.g., 0.45 um PTFE)

e Drying oven

e Vials

Procedure

o Preparation of Saturated Solution:

o Add an excess amount of 1-phenylethanol to a known mass of the selected organic
solvent in the jacketed glass vessel.

o Set the thermostatic water bath to the desired experimental temperature and allow the
system to equilibrate.
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o Stir the mixture vigorously for a sufficient amount of time (e.g., 24 hours) to ensure that
equilibrium is reached. The presence of undissolved solid 1-phenylethanol is necessary
to confirm saturation.

e Sampling:

o Once equilibrium is established, stop the stirring and allow the undissolved solid to settle
for at least 2 hours.

o Carefully withdraw a known mass of the clear supernatant liquid using a pre-weighed
syringe fitted with a filter to prevent any solid particles from being transferred.

o Gravimetric Analysis:
o Transfer the collected sample into a pre-weighed vial.

o Evaporate the solvent from the vial in a drying oven at a temperature below the boiling
point of 1-phenylethanol but sufficient to remove the solvent completely.

o Once the solvent is fully evaporated, cool the vial to room temperature in a desiccator and
weigh it on the analytical balance.

o Repeat the drying and weighing process until a constant mass is achieved.
o Calculation of Solubility:

o The mass of the dissolved 1-phenylethanol is the final constant mass of the vial minus
the initial mass of the empty vial.

o The mass of the solvent is the total mass of the sample withdrawn minus the mass of the
dissolved 1-phenylethanol.

o The solubility can then be expressed in various units, such as grams of solute per 100
grams of solvent ( g/100g ) or as a mole fraction.

Visualization of Experimental Workflow
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The following diagram illustrates the key steps in the gravimetric method for determining the
solubility of 1-phenylethanol.

1. System Preparation
- Add excess 1-phenylethanol to a known mass of solvent in a jacketed vessel.

2. Equilibration
- Stir at a constant temperature for 24 hours.

3. Settling
- Stop stirring and allow undissolved solid to settle for 2 hours.

:

4. Sampling
- Withdraw a known mass of the clear supernatant with a filtered syringe.

:

5. Solvent Evaporation
- Transfer the sample to a pre-weighed vial and evaporate the solvent in an oven.

:

6. Weighing
- Cool and weigh the vial containing the 1-phenylethanol residue until a constant mass is achieved.

:

7. Calculation
- Determine the mass of the solute and solvent to calculate solubility.

Click to download full resolution via product page

Caption: Gravimetric Method for Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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